4-oxo-N-(pyridin-2-ylmethyl)-8-(p-tolyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: 8-(4-methylphenyl)-4-oxo-N-(pyridin-2-ylmethyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C19H18N6O2/c1-13-5-7-15(8-6-13)24-10-11-25-18(27)16(22-23-19(24)25)17(26)21-12-14-4-2-3-9-20-14/h2-9H,10-12H2,1H3,(H,21,26)
• InChI Key: MXJCQRHUZAIBMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN3C2=NN=C(C3=O)C(=O)NCC4=CC=CC=N4
• Molecular Formula: C19H18N6O2
• Molecular Weight: 362.4 g/mol
• CAS No.: 941889-91-4

Description

4-oxo-N-(pyridin-2-ylmethyl)-8-(p-tolyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide is a useful research compound. Its molecular formula is C19H18N6O2 and its molecular weight is 362.393. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Complex heterocyclic compounds, including various derivatives of pyrimidines, triazines, and imidazoles, are subjects of interest due to their unique chemical properties and potential applications. Research has focused on synthesizing novel compounds through different chemical reactions, aiming to explore their structure-activity relationships and further applications in medicinal chemistry and material science. For instance, the synthesis of novel thiazolo and triazolo pyrimidines and pyrimido triazine derivatives demonstrates the versatility of heterocyclic compounds in yielding biologically active molecules through cyclization and alkylation reactions (Haiza et al., 2000).

Complexation with Metal Ions

Heterocyclic compounds containing nitrogen, oxygen, and sulfur atoms show significant potential in forming complexes with metal ions. This property is particularly valuable in the development of new materials and catalysts. For example, the study on the complexation properties of N-methyl-N-tolyl derivatives with lanthanides reveals how these organic molecules can act as ligands, forming stable complexes with trivalent lanthanide ions. This research could have implications for materials science, especially in the fields of luminescence and magnetic materials (Kobayashi et al., 2019).

Biological Activity

The synthesis and evaluation of heterocyclic compounds for their biological activities remain a significant area of research. These compounds are explored for their potential as pharmaceutical agents, including antimicrobial, antifungal, and anticancer properties. For instance, derivatives of pyrazolo and triazolo pyrimidines have been synthesized and tested for their potential insecticidal activity against specific pests. Such studies contribute to the discovery of new bioactive molecules that could serve as leads for the development of new drugs and agrochemicals (Soliman et al., 2020).